[1-(2-Chlorophenyl)-3-oxo-3-(thiophen-2-yl)propyl]propanedinitrile

• IUPAC Name: 2-[1-(2-chlorophenyl)-3-oxo-3-thiophen-2-ylpropyl]propanedinitrile
• InChI: InChI=1S/C16H11ClN2OS/c17-14-5-2-1-4-12(14)13(11(9-18)10-19)8-15(20)16-6-3-7-21-16/h1-7,11,13H,8H2
• InChI Key: YBTFOYKMPSDHEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CC(=O)C2=CC=CS2)C(C#N)C#N)Cl
• Molecular Formula: C16H11ClN2OS
• Molecular Weight: 314.8 g/mol

Description

“[1-(2-Chlorophenyl)-3-oxo-3-(thiophen-2-yl)propyl]propanedinitrile” is a chemical compound with the molecular formula C16H11ClN2OS. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. It also contains a 2-chlorophenyl group and a propanedinitrile group.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound is no exception. For instance:
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Mechanism of Action

Target of Action

Compounds containing a thiophene nucleus have been reported to possess a wide range of therapeutic properties . They are effective in various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It’s known that d–π–a chromophores, which this compound might be classified as, are characterized by their strong absorption in the visible and near-ir regions, high thermal and photochemical stability, efficient intramolecular charge transfer, and high nonlinear optical (nlo) characteristics .

Biochemical Pathways

Compounds with a thiophene nucleus have been reported to affect a variety of biochemical pathways due to their diverse therapeutic properties .

Pharmacokinetics

It’s known that thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water , which could influence the bioavailability of the compound.

Result of Action

Compounds with a thiophene nucleus have been reported to have diverse therapeutic effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Action Environment

It’s known that the properties of d–π–a chromophores, which this compound might be classified as, depend on the molecular structure of chromophores .